4-Formyl-4-methylheptanenitrile

• CAS No.: 67624-52-6
• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• IUPAC Name: 4-formyl-4-methylheptanenitrile
• InChI: InChI=1S/C9H15NO/c1-3-5-9(2,8-11)6-4-7-10/h8H,3-6H2,1-2H3
• InChI Key: IUDMDIPSJXLOHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(CCC#N)C=O

Description

4-Formyl-4-methylheptanenitrile (C9H15NO) is an aliphatic nitrile compound featuring a formyl (-CHO) and a methyl (-CH3) group at the 4th position of a seven-carbon chain. This compound is structurally characterized by its dual functional groups, which confer reactivity in organic synthesis, particularly in cyclization or condensation reactions. The nitrile group (-CN) enhances its polarity, influencing solubility in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 4-Formyl-4-methylheptanenitrile, three structurally related compounds are analyzed:

4-Ethyl-4-formylhexanenitrile (C9H15NO)

• Structure : A six-carbon chain with ethyl and formyl groups at the 4th position.
• Key Differences: Chain Length: Shorter backbone (hexane vs. heptane), reducing molecular weight (C9H15NO vs. C10H17NO for the target compound). Substituent: Ethyl group instead of methyl, increasing steric bulk and lipophilicity.
• Reactivity : The ethyl group may hinder nucleophilic attack at the formyl site compared to the methyl analog .

Property	4-Ethyl-4-formylhexanenitrile	4-Formyl-4-methylheptanenitrile
Molecular Formula	C9H15NO	C10H17NO
Chain Length	Hexane (6 carbons)	Heptane (7 carbons)
Substituent at C4	Ethyl (-CH2CH3)	Methyl (-CH3)
Predicted LogP<sup>*</sup>	~2.1	~1.8 (lower lipophilicity)

^*LogP values estimated via QSPR models .

4-[(4-Formylphenoxy)methyl]benzonitrile (C15H11NO2)

• Structure: Aromatic benzonitrile core with a formylphenoxy substituent.
• Key Differences :
  • Backbone : Aromatic rings dominate, enabling π-π interactions absent in aliphatic analogs.
  • Functionality : Ether linkage (-O-) introduces conformational flexibility.
• Applications : Used in pharmaceuticals and agrochemicals due to aromatic stability .

Property	4-[(4-Formylphenoxy)methyl]benzonitrile	4-Formyl-4-methylheptanenitrile
Molecular Weight	237.25 g/mol	~169.25 g/mol
Solubility	Low in water (aromatic dominance)	Moderate in polar aprotic solvents
Thermal Stability	High (aromatic conjugation)	Moderate (aliphatic chain)

3-(2-Cyanoethyl)-3-formylpentane (C9H15NO)

• Structure: Branched pentane with cyanoethyl and formyl groups.
• Key Differences: Branching: Tertiary carbon centers increase steric hindrance. Reactivity: The cyanoethyl group may participate in Michael addition reactions.

Property	3-(2-Cyanoethyl)-3-formylpentane	4-Formyl-4-methylheptanenitrile
Branching	Tertiary carbons	Secondary carbons
Synthetic Utility	Intermediate for heterocycles	Potential for linear chain derivatives